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The following table summarizes the key analytical parameters from two core studies that developed and

validated voltammetric methods for Edoxaban.

Parameter
Pencil Graphite
Electrode (PGE) [1]

Glassy Carbon
Electrode (GCE) [2]

Boron-Doped Diamond
Electrode (BDDE) [2]

Electrochemical
Technique

Cyclic Voltammetry (CV),
Square Wave

Voltammetry (SWV)

Cyclic Voltammetry
(CV), Square Wave

Voltammetry (SWV)

Cyclic Voltammetry (CV),
Square Wave

Voltammetry (SWV)

Supporting
Electrolyte

Britton-Robinson Buffer

(pH 9.0)

Britton-Robinson Buffer

(pH 5.0)

Britton-Robinson Buffer

(pH 5.0)

Oxidation Peak
Potential

+0.98 V (vs. Ag/AgCl) +1.09 V (vs. Ag/AgCl) +1.29 V (vs. Ag/AgCl)

Linear Range 0.2 - 1.8 µM 0.4 - 3.2 µM 0.4 - 3.2 µM

Limit of Detection
(LOD)

0.073 µM 0.212 µM 0.161 µM
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Parameter
Pencil Graphite
Electrode (PGE) [1]

Glassy Carbon
Electrode (GCE) [2]

Boron-Doped Diamond
Electrode (BDDE) [2]

Limit of
Quantification
(LOQ)

0.243 µM 0.642 µM 0.487 µM

Application Pharmaceutical dosage
forms, spiked human

urine

Pharmaceutical dosage
forms

Pharmaceutical dosage
forms

Reported
Advantages

Disposable, low cost,

simple, eco-friendly, no
cleaning required

Wide potential window,

good reproducibility,
stability

Wide potential window,

low background current,
resistant to fouling

Detailed Experimental Protocols

Here are the methodologies used in the key studies for electrode preparation, measurement, and application

to real samples.

Method Using a Pencil Graphite Electrode (PGE)

Electrode Preparation: A PGE (Rotring Tikky, 0.5 mm diameter) was used as the working electrode.

The pencil tip was cut to a length of 30 mm. Before each measurement, the electrode was
electrochemically activated by applying a potential of +1.4 V for 60 seconds in a Britton-Robinson

(BR) buffer at pH 9.0 [1]. The PGE was designed for single use.
Voltammetric Procedure: The analysis was performed using a standard three-electrode system with

a platinum wire counter electrode and an Ag/AgCl reference electrode. The activated PGE was
placed in a cell containing 5 mL of BR buffer (pH 9.0) and the drug sample. Measurements were

taken using Cyclic Voltammetry (CV) and Square Wave Voltammetry (SWV) [1].
Sample Preparation:

Pharmaceuticals: A LIXIANA 60 mg tablet was dissolved in dimethyl sulfoxide (DMSO) [1].
Biological Fluids: A urine sample from a healthy volunteer was vortexed for 5 minutes at 3000

rpm. The analysis was performed using the standard addition method to minimize matrix effects
[1].
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Method Using Glassy Carbon and Boron-Doped Diamond
Electrodes

Electrode System: The study used both a Glassy Carbon Electrode (GCE) and a Boron-Doped

Diamond Electrode (BDDE) as working electrodes. The GCE was polished before use with alumina
slurry on a microcloth, then rinsed with distilled water. The BDDE was used as received [2].

Voltammetric Procedure: Experiments were conducted in a three-electrode cell with the GCE or
BDDE, an Ag/AgCl reference electrode, and a platinum wire auxiliary electrode. The electrochemical

behavior of Edoxaban was investigated in BR buffer solutions across a pH range of 2.0 to 10.0, with
pH 5.0 selected as the optimal medium. CV and SWV techniques were employed [2].

Sample Preparation: The method was applied to pharmaceutical dosage forms. Tablets were
dissolved in DMSO to prepare a stock solution, which was then diluted with the supporting electrolyte

for analysis [2].

Experimental Workflow for Voltammetric Determination
of Edoxaban

The diagram below illustrates the general decision-making pathway and experimental steps for determining

Edoxaban using voltammetry, based on the cited studies.
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Start: Determination of Edoxaban

Select Working Electrode

Pencil Graphite Electrode (PGE) Glassy Carbon Electrode (GCE) Boron-Doped Diamond Electrode (BDDE)

Electrochemical Activation:
+1.4 V for 60 s in pH 9.0 Buffer

Polishing with Alumina Slurry
and Rinsing Use as Received (No Pretreatment)

Common Experimental Steps

Three-Electrode Cell Setup

Prepare Supporting Electrolyte
(BR Buffer, Optimal pH)

Perform Measurement
(Cyclic or Square Wave Voltammetry)

Analyze Oxidation Signal
(~ +1.0 V to +1.3 V vs. Ag/AgCl)

Quantify Using Calibration Curve
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This workflow summarizes the key steps for determining Edoxaban using different electrode types. The PGE

method is notable for its simple electrochemical activation, while GCE requires mechanical polishing. All

methods share a common core procedure after electrode preparation [1] [2].

Key Insights from the Comparison

Sensitivity and Cost: The Pencil Graphite Electrode offers the best limit of detection and is the
most cost-effective and eco-friendly option, ideal for disposable use and routine analysis [1].

Robustness and Wide Potential Window: The Glassy Carbon Electrode and Boron-Doped
Diamond Electrode are more robust, reusable options. The BDDE, in particular, operates with a

wide potential window and is very resistant to chemical fouling, which can be advantageous for
complex samples [2].

Method Validation: All described methods were successfully validated by quantifying Edoxaban in
pharmaceutical formulations, demonstrating their practical applicability for quality control. The PGE

method was also successfully applied to spiked human urine samples, showing its potential for
therapeutic drug monitoring [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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